Cas no 1261955-12-7 (6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid)
1261955-12-7 structure
Product Name:6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid
CAS No:1261955-12-7
MF:C15H10ClFO4
MW:308.688907146454
MDL:MFCD18322115
CID:2765835
PubChem ID:53227945
Update Time:2025-07-29
6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%
- DTXSID60691478
- 6-CHLORO-2-(2-FLUORO-5-METHOXYCARBONYLPHENYL)BENZOIC ACID
- 3-Chloro-2'-fluoro-5'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid
- 1261955-12-7
- MFCD18322115
- 6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid
-
- MDL: MFCD18322115
- Inchi: 1S/C15H10ClFO4/c1-21-15(20)8-5-6-12(17)10(7-8)9-3-2-4-11(16)13(9)14(18)19/h2-7H,1H3,(H,18,19)
- InChI Key: DJGRLFBKALOSCU-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1C(=O)O)C1C(=CC=C(C(=O)OC)C=1)F
Computed Properties
- Exact Mass: 308.0251647Da
- Monoisotopic Mass: 308.0251647Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 63.6Ų
6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329390-5 g |
6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%; . |
1261955-12-7 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329390-5g |
6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%; . |
1261955-12-7 | 95% | 5g |
€1159.00 | 2025-04-21 |
6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
1261955-12-7 (6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid) Related Products
- 1261986-82-6(2-chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic Acid)
- 1261995-14-5(2-(4-chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic Acid)
- 1261981-00-3(2-(5-carboxy-2-fluorophenyl)-6-chlorobenzoic Acid)
- 1261935-64-1(2-(3-Chloro-4-methoxycarbonylphenyl)-6-fluorobenzoic acid)
- 1261893-29-1(6-Chloro-2-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid)
- 1214357-16-0(6-Chloro-2-(2-fluorophenyl)benzoic acid)
- 1261986-05-3(2-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid)
- 1261909-06-1(2-chloro-5-(2-fluoro-4-methoxycarbonylphenyl)benzoic Acid)
- 1261916-15-7(2-(4-chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic Acid)
- 1261993-54-7(2-chloro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic Acid)
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